Cas no 89564-05-6 (Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester)

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester is a specialized organic compound featuring a benzo[b]thiophene core linked to a tert-butyl carbamate group. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl ester moiety enhances solubility and facilitates selective deprotection under mild conditions, enabling controlled functionalization. Its benzo[b]thiophene scaffold offers potential for derivatization in bioactive molecule development, particularly in kinase inhibitors or antimicrobial agents. The compound’s well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks. Proper handling under inert conditions is recommended to preserve its integrity.

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester structure

89564-05-6 structure

Product Name:Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester

CAS No:89564-05-6

MF:C₁₃H₁₅NO₂S

MW:249.32870221138

CID:596492

PubChem ID:13182768

Update Time:2025-11-02

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
- tert-butyl N-(1-benzothiophen-3-yl)carbamate
- Z1508697699
- 89564-05-6
- tert-Butyl 1-benzothiophen-3-ylcarbamate
- tert-Butyl benzo[b]thiophen-3-ylcarbamate
- tert-Butylbenzo[b]thiophen-3-ylcarbamate
- EN300-6473682
- DTXSID50525399
- 3-(t-butoxycarbonylamino)1-benzothiophen
- SCHEMBL17101667
- G64470
- Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-10-8-17-11-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,14,15)
- InChI Key： FIERANRXVQECJU-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 249.08234989g/mol
Monoisotopic Mass: 249.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 66.6Å²

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Pricemore >>

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Chemenu	CM528220-1g	tert-Butyl benzo[b]thiophen-3-ylcarbamate	89564-05-6	97%	1g	$812	2024-07-21
Alichem	A169005868-1g	tert-Butyl benzo[b]thiophen-3-ylcarbamate	89564-05-6	97%	1g	$718.20	2023-08-31
Enamine	EN300-6473682-0.05g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	0.05g	$65.0	2025-03-21
Enamine	EN300-6473682-0.1g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	0.1g	$96.0	2025-03-21
Enamine	EN300-6473682-0.25g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	0.25g	$136.0	2025-03-21
Enamine	EN300-6473682-0.5g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	0.5g	$256.0	2025-03-21
Enamine	EN300-6473682-1.0g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	1.0g	$355.0	2025-03-21
Enamine	EN300-6473682-2.5g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	2.5g	$697.0	2025-03-21
Enamine	EN300-6473682-5.0g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	5.0g	$1033.0	2025-03-21
Enamine	EN300-6473682-10.0g	tert-butyl N-(1-benzothiophen-3-yl)carbamate	89564-05-6	95.0%	10.0g	$1531.0	2025-03-21